Cas no 2229007-68-3 (1-1-(1H-imidazol-2-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1H-imidazol-2-yl)cyclopropylethan-1-ol
• CAS No: 2229007-68-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5935075
• PubChem ID: 165690748
• Update Time: 2023-12-26

1-1-(1H-imidazol-2-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-imidazol-2-yl)cyclopropylethan-1-ol
• 1-[1-(1H-imidazol-2-yl)cyclopropyl]ethan-1-ol
• EN300-1790395
• 2229007-68-3

• Inchi： 1S/C8H12N2O/c1-6(11)8(2-3-8)7-9-4-5-10-7/h4-6,11H,2-3H2,1H3,(H,9,10)
• InChI Key： UKDJEFFLEPPZHZ-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=NC=CN2)CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.9Ų